Cas no 935655-08-6 (6-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 6-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 935655-08-6
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 2115433
• PubChem ID: 21354845
• Update Time: 2025-11-06

6-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-isopropyl-1,2,3,4-tetrahydroisoquinoline
• 6-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline
• Isoquinoline, 1,2,3,4-tetrahydro-6-(1-methylethyl)-
• 6-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C12H17N/c1-9(2)10-3-4-12-8-13-6-5-11(12)7-10/h3-4,7,9,13H,5-6,8H2,1-2H3
• InChI Key： SSWUUFFQRQRUNJ-UHFFFAOYSA-N
• SMILES： N1CC2C=CC(=CC=2CC1)C(C)C

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 6-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline

Introduction to 6-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 935655-08-6)

6-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 935655-08-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This tetrahydroisoquinoline derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in the development of novel therapeutic agents.

The molecular structure of 6-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline consists of a benzene ring fused with a piperidine moiety, further substituted with an isopropyl group at the 6-position. This configuration imparts unique electronic and steric properties that influence its interactions with biological targets. The presence of the isopropyl group enhances lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability.

In recent years, tetrahydroisoquinoline derivatives have been extensively studied for their pharmacological potential. These compounds are known to exhibit a wide range of biological activities, including dopaminergic and serotonergic effects, which make them relevant in the treatment of neurological disorders such as depression, Parkinson's disease, and schizophrenia. The structural motif of 6-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline aligns well with these pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated the design of more potent and selective tetrahydroisoquinoline derivatives. By leveraging these techniques, researchers have been able to optimize the scaffold of 6-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline to enhance its binding affinity to specific receptors while minimizing off-target effects. This approach has led to the identification of several promising candidates for further preclinical and clinical evaluation.

The synthesis of 6-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions followed by cyclization and functional group modifications. The use of advanced catalytic systems has further improved the efficiency of these synthetic processes, making it feasible to produce larger quantities for research purposes.

One of the most compelling aspects of 6-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline is its potential as a lead compound for drug discovery. Its structural features allow for modifications that can fine-tune its pharmacological properties. For instance, replacing the isopropyl group with other substituents can alter its metabolic stability and receptor selectivity. Such modifications are crucial in developing drugs that exhibit improved pharmacokinetic profiles.

The biological activity of 6-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline has been explored in various preclinical models. Studies have demonstrated its ability to modulate neurotransmitter systems relevant to central nervous system disorders. Additionally, its potential role in pain management and inflammation has been investigated due to its interaction with peripheral receptors. These findings underscore its versatility as a pharmacological tool.

In conclusion,6-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 935655-08-6) represents a valuable compound in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a promising candidate for further development into therapeutic agents. As research continues to uncover new applications for this derivative,6-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline is poised to play a significant role in addressing unmet medical needs.